(Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H9FN2OS2/c16-11-2-1-3-12(9-11)18-14(19)13(21-15(18)20)8-10-4-6-17-7-5-10/h1-9H/b13-8-
• InChI Key: WBURJPZOCGZBKV-JYRVWZFOSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=O)C(=CC3=CC=NC=C3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)F)N2C(=O)/C(=C/C3=CC=NC=C3)/SC2=S
• Molecular Formula: C15H9FN2OS2
• Molecular Weight: 316.4 g/mol

Description

(Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one is a thiazolidinone derivative, which has gained significant attention in scientific research due to its potential therapeutic properties. It is a small molecule compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The mechanism of action of (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, cancer, and neurodegenerative diseases. It has been found to inhibit the activity of COX-2, NF-κB, and MAPK signaling pathways, which are involved in inflammation and cancer. It has also been found to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
The (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the production of anti-inflammatory cytokines, such as IL-10. It has also been found to induce apoptosis in cancer cells and reduce oxidative stress in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one compound has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and modified for various applications. It has also been found to exhibit low toxicity in animal studies. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one. One of the potential applications is in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. It has also been studied for its potential as a chemotherapeutic agent for various types of cancer. Additionally, it has been studied for its potential as a neuroprotective agent for the treatment of Alzheimer's disease and other neurodegenerative diseases. Further research is needed to explore the full potential of this compound in various therapeutic applications.
In conclusion, (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one is a small molecule compound that has potential therapeutic properties. It has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions in research. Further research is needed to explore its full potential in various therapeutic applications.

Synthesis Methods

The synthesis of (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one has been accomplished through different methods. One of the most common methods involves the reaction of 2-aminothiazole with 3-fluorobenzaldehyde and pyridine-4-carbaldehyde in the presence of a base. The reaction is followed by the addition of a thiol, which leads to the formation of the thiazolidinone derivative.

Scientific Research Applications

The (Z)-3-(3-fluorophenyl)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one compound has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, anti-tumor, and anti-oxidant properties. It has also been studied for its potential as a neuroprotective agent.